Cas no 89724-36-7 (4-Oxazolecarboxylic acid, 5-methyl-2-(1-methyl-3-cyclohexen-1-yl)-)
89724-36-7 structure
Product Name:4-Oxazolecarboxylic acid, 5-methyl-2-(1-methyl-3-cyclohexen-1-yl)-
CAS No:89724-36-7
MF:C12H15NO3
MW:221.252403497696
CID:591458
PubChem ID:23311272
Update Time:2025-04-19
4-Oxazolecarboxylic acid, 5-methyl-2-(1-methyl-3-cyclohexen-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 4-Oxazolecarboxylic acid, 5-methyl-2-(1-methyl-3-cyclohexen-1-yl)-
- 5-methyl-2-(1-methylcyclohex-3-en-1-yl)-1,3-oxazole-4-carboxylic acid
- DTXSID70632751
- SCHEMBL10808914
- 89724-36-7
- 5-Methyl-2-(1-methylcyclohex-3-en-1-yl)oxazole-4-carboxylic acid
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- Inchi: 1S/C12H15NO3/c1-8-9(10(14)15)13-11(16-8)12(2)6-4-3-5-7-12/h3-4H,5-7H2,1-2H3,(H,14,15)
- InChI Key: WQFDOJFIUMZDFB-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(=O)O)N=C1C1(C)CC=CCC1
Computed Properties
- Exact Mass: 221.10519334g/mol
- Monoisotopic Mass: 221.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 63.3Ų
4-Oxazolecarboxylic acid, 5-methyl-2-(1-methyl-3-cyclohexen-1-yl)- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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